N-(3-methoxyphenyl)-N'-[4-(methylamino)-2-oxo-2H-chromen-3-yl]urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[4-(methylamino)-2-oxochromen-3-yl]urea
• InChI: InChI=1S/C18H17N3O4/c1-19-15-13-8-3-4-9-14(13)25-17(22)16(15)21-18(23)20-11-6-5-7-12(10-11)24-2/h3-10,19H,1-2H3,(H2,20,21,23)
• InChI Key: POUULRNDYWBVDO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=O)OC2=CC=CC=C21)NC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

"N-(3-methoxyphenyl)-N'-[4-(methylamino)-2-oxo-2H-chromen-3-yl]urea" is a chemical compound that belongs to the class of urea derivatives. Urea derivatives are known for their varied applications in medicinal chemistry and material science. They often exhibit interesting physical and chemical properties due to their unique molecular structures.

Synthesis Analysis

Synthesis of urea derivatives typically involves reactions with isocyanates or isothiocyanates. For example, Saracoglu et al. (2019) synthesized 2-oxopyrimidin-1(2H)-yl-urea derivatives by reacting arylisocyanates with a specific pyrimidinone (Saracoglu, 2019).

Molecular Structure Analysis

The molecular structure of urea derivatives can vary significantly. The crystal structure of a related compound, N-(p-methoxyphenyl)-N-prop-2-ynyl-urea, showed a high degree of symmetry-independent molecules, indicating a complex solid-state structure (Kumar et al., 2000).

Chemical Reactions and Properties

Urea derivatives can undergo various chemical reactions, including interactions with amines, alcohols, and acids. They are often used as intermediates in the synthesis of more complex organic molecules. For instance, Thalluri et al. (2014) demonstrated the synthesis of ureas from carboxylic acids using ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate (Thalluri, 2014).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are critical in understanding the applications of urea derivatives. The structural properties are often studied using techniques like X-ray diffraction, FTIR, and NMR spectroscopy. Mary et al. (2014) conducted FT-IR and molecular structure analysis on a related compound, demonstrating the importance of these techniques in understanding physical properties (Mary et al., 2014).